Cas no 869085-88-1 (PYRIMIDINE, 2-(4-BROMOPHENYL)-4,6-DI-1-NAPHTHALENYL-)

• Product Name: PYRIMIDINE, 2-(4-BROMOPHENYL)-4,6-DI-1-NAPHTHALENYL-
• CAS No: 869085-88-1
• MF: C₃₀H₁₉BrN₂
• MW: 487.389266252518
• CID: 3521132
• PubChem ID: 58971522
• Update Time: 2025-04-21

PYRIMIDINE, 2-(4-BROMOPHENYL)-4,6-DI-1-NAPHTHALENYL- Chemical and Physical Properties

Names and Identifiers

• PYRIMIDINE, 2-(4-BROMOPHENYL)-4,6-DI-1-NAPHTHALENYL-
• SCHEMBL14416408
• 869085-88-1
• DB-098123

• Inchi： 1S/C30H19BrN2/c31-23-17-15-22(16-18-23)30-32-28(26-13-5-9-20-7-1-3-11-24(20)26)19-29(33-30)27-14-6-10-21-8-2-4-12-25(21)27/h1-19H
• InChI Key： DJHBFEQGRPKUBQ-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(Br)C=C2)=NC(C2=C3C(C=CC=C3)=CC=C2)=CC(C2=C3C(C=CC=C3)=CC=C2)=N1

Computed Properties

• Exact Mass: 486.07316Da
• Monoisotopic Mass: 486.07316Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 33
• Rotatable Bond Count: 3
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.4
• Topological Polar Surface Area: 25.8Ų